2-(4-Ethylthiophenyl)-5-hydroxypyridine, 95%

• IUPAC Name: 6-(4-ethylsulfanylphenyl)pyridin-3-ol
• InChI: InChI=1S/C13H13NOS/c1-2-16-12-6-3-10(4-7-12)13-8-5-11(15)9-14-13/h3-9,15H,2H2,1H3
• InChI Key: KEANHSJMFSRBIK-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=C(C=C1)C2=NC=C(C=C2)O
• Molecular Formula: C13H13NOS
• Molecular Weight: 231.32 g/mol

Description

2-(4-Ethylthiophenyl)-5-hydroxypyridine (abbreviated as 2-ETP-5-HP) is a heterocyclic compound that contains both a thiophene ring and a pyridine ring. It is a white crystalline solid that is soluble in water and has a melting point of around 100°C. It has been used in a variety of scientific research applications, including as a starting material for the synthesis of other molecules, as a reagent in organic synthesis, and as a fluorescent dye for biochemical and physiological studies.

Scientific Research Applications

2-(4-Ethylthiophenyl)-5-hydroxypyridine, 95% has been used in a variety of scientific research applications, including as a starting material for the synthesis of other molecules, as a reagent in organic synthesis, and as a fluorescent dye for biochemical and physiological studies. It has been used in the synthesis of a number of different molecules, including 2-ethylthiopyridine, 2-ethylthiophenol, and 4-ethylthiophenol. It has also been used as a reagent in organic synthesis reactions, such as the synthesis of polymers and the synthesis of heterocyclic compounds. Additionally, it has been used as a fluorescent dye for biochemical and physiological studies, such as the detection of proteins and the study of cell signaling pathways.

Mechanism of Action

The mechanism of action of 2-(4-Ethylthiophenyl)-5-hydroxypyridine, 95% is not fully understood. However, it is believed that the compound acts as a fluorescent dye by binding to proteins and other molecules in the cell. This binding results in the emission of light, which can be used to detect the presence of proteins and other molecules in the cell.
Biochemical and Physiological Effects
2-(4-Ethylthiophenyl)-5-hydroxypyridine, 95% has been used in a variety of biochemical and physiological studies. It has been used to detect proteins and other molecules in the cell, as well as to study cell signaling pathways. Additionally, it has been used to study the effects of drugs on cells, as well as to study the effects of environmental pollutants on cells.

Advantages and Limitations for Lab Experiments

2-(4-Ethylthiophenyl)-5-hydroxypyridine, 95% has several advantages for use in lab experiments. It is relatively stable, has a high solubility in water, and has a low melting point. Additionally, it is relatively inexpensive and can be synthesized from readily available starting materials. However, there are some limitations to its use in lab experiments. It can be toxic in high concentrations, and it can be difficult to remove from a reaction mixture.

Future Directions

There are several potential future directions for 2-(4-Ethylthiophenyl)-5-hydroxypyridine, 95% research. One potential direction is to investigate its use as a fluorescent dye for biomedical applications, such as the detection of proteins and the study of cell signaling pathways. Additionally, it could be used in the synthesis of new molecules, such as polymers and heterocyclic compounds. Finally, it could be used to study the effects of drugs and environmental pollutants on cells.

Synthesis Methods

2-(4-Ethylthiophenyl)-5-hydroxypyridine, 95% can be synthesized from pyridine and ethylthiophene via a multi-step process. The first step involves the reaction of pyridine with ethylthiophene to form 2-ethylthiopyridine. The second step involves the oxidation of 2-ethylthiopyridine with potassium permanganate to form 2-ethylthiophenol. The final step involves the reaction of 2-ethylthiophenol with hydrochloric acid to form 2-(4-Ethylthiophenyl)-5-hydroxypyridine, 95%.